Cas no 89434-27-5 (2-Heptanone, 1-(1-pyrrolidinyl)-)
89434-27-5 structure
Product Name:2-Heptanone, 1-(1-pyrrolidinyl)-
CAS No:89434-27-5
MF:C11H21NO
MW:183.290543317795
CID:600988
PubChem ID:71324162
Update Time:2025-04-19
2-Heptanone, 1-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 1-(1-pyrrolidinyl)-
- 1-pyrrolidin-1-ylheptan-2-one
- 1-(PYRROLIDIN-1-YL)HEPTAN-2-ONE
- DTXSID60753666
- 89434-27-5
-
- Inchi: 1S/C11H21NO/c1-2-3-4-7-11(13)10-12-8-5-6-9-12/h2-10H2,1H3
- InChI Key: ZVABNOKVSSFWLQ-UHFFFAOYSA-N
- SMILES: O=C(CCCCC)CN1CCCC1
Computed Properties
- Exact Mass: 183.162314293g/mol
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.3Ų
2-Heptanone, 1-(1-pyrrolidinyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
89434-27-5 (2-Heptanone, 1-(1-pyrrolidinyl)-) Related Products
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